Cas no 51556-34-4 (2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 51556-34-4
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 6439138
• PubChem ID: 165657994
• Update Time: 2025-10-21

2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• 2-amino-1-[3-nitro-5-(trifluoromethyl)phenyl]ethan-1-ol
• 51556-34-4
• EN300-1961881

• Inchi： 1S/C9H9F3N2O3/c10-9(11,12)6-1-5(8(15)4-13)2-7(3-6)14(16)17/h1-3,8,15H,4,13H2
• InChI Key： NIAGDJXRSZMYQR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(CN)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

Comprehensive Analysis of 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 51556-34-4)

2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 51556-34-4) is a specialized organic compound with a unique molecular structure, combining nitro, amino, and trifluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug synthesis and material science. The presence of the trifluoromethyl group enhances its lipophilicity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for nitro-aromatic compounds like 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol has surged, driven by their role in synthesizing novel therapeutics. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs. The compound's nitro group contributes to its reactivity, enabling diverse chemical transformations, while the amino group offers opportunities for further functionalization.

The synthesis of 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol typically involves multi-step organic reactions, including nitration, reduction, and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural verification. Its stability under various conditions makes it suitable for industrial-scale production, aligning with the growing trend of green chemistry and sustainable manufacturing.

From an SEO perspective, users frequently search for terms like "CAS 51556-34-4 applications," "2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol synthesis," and "trifluoromethyl compounds in drug discovery." These queries reflect the compound's relevance in cutting-edge research. Additionally, discussions on platforms like ResearchGate and PubMed highlight its potential in addressing global health challenges, such as antibiotic resistance and chronic inflammation.

Environmental and safety considerations are also critical when handling 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol. While it is not classified as hazardous, proper storage and handling protocols are recommended to maintain its integrity. The compound's biodegradability and eco-toxicity profile are under investigation, aligning with the increasing focus on sustainable chemistry and regulatory compliance.

In conclusion, 2-amino-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 51556-34-4) represents a versatile and promising compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.